[1-(1,3-Benzodioxol-5-ylmethylamino)-1-oxopropan-2-yl] 2-(6-methyl-1-benzofuran-3-yl)acetate

• Molecular Formula: C22H21NO6
• Molecular Weight: 395.4 g/mol
• IUPAC Name: [1-(1,3-benzodioxol-5-ylmethylamino)-1-oxopropan-2-yl] 2-(6-methyl-1-benzofuran-3-yl)acetate
• InChI: InChI=1S/C22H21NO6/c1-13-3-5-17-16(11-26-19(17)7-13)9-21(24)29-14(2)22(25)23-10-15-4-6-18-20(8-15)28-12-27-18/h3-8,11,14H,9-10,12H2,1-2H3,(H,23,25)
• InChI Key: DINFBIHQBARJSG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C(=CO2)CC(=O)OC(C)C(=O)NCC3=CC4=C(C=C3)OCO4

Description

This compound is a hybrid molecule combining a 1,3-benzodioxole moiety linked via a methylamino group to an oxopropan-2-yl ester, which is further conjugated to a 2-(6-methyl-1-benzofuran-3-yl)acetate group.

Biological Activity

The compound [1-(1,3-Benzodioxol-5-ylmethylamino)-1-oxopropan-2-yl] 2-(6-methyl-1-benzofuran-3-yl)acetate is a complex organic molecule that features a unique combination of functional groups, which may confer significant biological activity. This article explores the biological properties of this compound, its potential therapeutic applications, and relevant research findings.

Molecular Formula and Weight

• Molecular Formula : C21H23N2O4
• Molecular Weight : 367.42 g/mol

Structural Features

The compound incorporates:

• A benzodioxole moiety, known for its antioxidant properties.
• An amine group , which can enhance interaction with biological targets.
• An acetate group , which may influence solubility and bioavailability.

Predicted Biological Activity

Using predictive models such as PASS (Prediction of Activity Spectra for Substances), the compound's potential biological activities can be estimated based on its structural features. The presence of heterocycles suggests possible interactions with various biological targets, including enzymes and receptors.

Pharmacological Properties

Research indicates that compounds similar to [1-(1,3-Benzodioxol-5-ylmethylamino)-1-oxopropan-2-yl] 2-(6-methyl-1-benzofuran-3-yl)acetate exhibit a range of pharmacological activities:

Compound Name	Structural Features	Notable Activities
1,3-Benzodioxole	Contains benzodioxole moiety	Antioxidant, antimicrobial
Pyridine derivatives	Heterocyclic ring structure	Anticancer, anti-inflammatory
Benzofuran derivatives	Similar core structure	Neuroprotective, analgesic

Case Studies and Research Findings

• Antioxidant Activity : Studies have shown that benzodioxole derivatives possess strong antioxidant properties, which can protect cells from oxidative stress. This activity is crucial in preventing chronic diseases such as cancer and cardiovascular disorders.
• Antimicrobial Effects : Research indicates that compounds containing similar structural motifs have demonstrated antimicrobial activity against various pathogens. This suggests potential applications in developing new antibiotics.
• Neuroprotective Properties : Some studies have linked benzofuran derivatives to neuroprotective effects, making them candidates for treating neurodegenerative diseases like Alzheimer's.

Interaction Studies

Understanding how this compound interacts with biological systems is essential for evaluating its therapeutic potential. Techniques such as:

• Molecular docking simulations
• In vitro assays

These methods help elucidate the binding affinities and mechanisms of action of the compound on various targets.

Potential Applications

The diverse biological activities associated with this compound suggest several potential applications:

• Pharmaceutical Development : Given its promising pharmacological properties, it could serve as a lead compound for drug development targeting oxidative stress-related conditions or infections.
• Nutraceuticals : Its antioxidant properties may also be harnessed in dietary supplements aimed at improving overall health.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s uniqueness lies in its fusion of benzodioxole and benzofuran systems. Below is a detailed comparison with key analogs:

Table 1: Structural and Functional Comparison

Compound Name / ID	Key Structural Features	Differences from Target Compound	Potential Applications (Inferred)	References
Target: [1-(1,3-Benzodioxol-5-ylmethylamino)-1-oxopropan-2-yl] 2-(6-methyl-1-benzofuran-3-yl)acetate	1,3-Benzodioxole + methylamino + oxopropan-2-yl ester + 6-methyl-benzofuran acetate	N/A (Baseline)	Anticancer, antimicrobial (hypothetical)
[2-(2-Chloro-6-fluorophenyl)acetate] (ID 387340-46-7)	1,3-Benzodioxol-5-ylmethylamino + chloro-fluorophenyl acetate	Substituted phenyl group instead of benzofuran; halogen atoms may enhance bioactivity	Enzyme inhibition, agrochemicals
2-(5-Fluoro-3-methylsulfanyl-1-benzofuran-2-yl)acetic acid	Benzofuran core + acetic acid + methylsulfanyl/fluoro substituents	Lacks benzodioxole and amide linkage; sulfanyl group may alter solubility	Anti-inflammatory, antiviral
3-(1,3-Benzodioxol-5-yl)-3H-benzo[f]isobenzofuran-1-one	Fused benzodioxole-benzofuran system	No ester/amide groups; rigid fused structure	Fluorescent materials, organic electronics
DC I [(2R,2’S)-N,N-Di-n-decyl-2-((1-(decylamino)-1-oxopropan-2-yl)oxy)propanamide]	Branched alkyl chains + amide/ester linkages	Long alkyl chains enhance lipophilicity; lacks aromatic systems	Surfactants, membrane transport studies

Key Findings :

Benzofuran vs. Benzodioxole Contributions :

• The benzofuran moiety (as in ) is associated with pharmacological activities like anti-inflammatory or antiviral effects, while benzodioxole derivatives () are often explored in materials science due to their rigid, planar structures .
• The target compound’s combination of both systems may synergize these properties, though experimental validation is needed.

Functional Group Impact: Amide/Ester Linkages: The target’s methylamino-amide and ester groups resemble DC I (), which uses similar coupling agents (e.g., EDC•HCl) during synthesis. These groups improve metabolic stability compared to simpler carboxylic acids . Substituent Effects: Halogenated analogs (e.g., ID 387340-46-7 in ) show enhanced bioactivity due to electron-withdrawing effects, suggesting that the target’s 6-methyl group on benzofuran may reduce reactivity but improve selectivity .

Synthetic Challenges :

• The target compound’s synthesis likely involves multi-step coupling, similar to DC I (amide bond formation) and hydrazinyl derivatives (), which require refluxing with activating agents like EDC•HCl .